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Compound of Interest

Compound Name: Potassium vinyltrifluoroborate

Cat. No.: B043214

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides essential, immediate safety and
logistical information for the use of Potassium vinyltrifluoroborate, ensuring operational
integrity and personnel safety.

Chemical Profile and Hazards

Potassium vinyltrifluoroborate (CAS No. 13682-77-4) is an organoboron compound widely
utilized in organic synthesis.[1] It typically appears as a white to off-white solid.[1] While stable
under standard conditions, it is crucial to handle it with care due to its reactivity.[1] This
compound is classified as causing severe skin burns and eye damage, and it may also cause
respiratory irritation.[2][3]

Personal Protective Equipment (PPE) Requirements

To mitigate the risks associated with handling Potassium vinyltrifluoroborate, the following
personal protective equipment is mandatory.
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Protection Type Specific Recommendations Regulatory Standards

Chemical goggles or safety
Eye and Face Protection glasses. A face shield is also 29 CFR 1910.133[2]

recommended.[2]

Protective gloves are required.
) Always inspect gloves prior to
Hand Protection 29 CFR 1910.138[2]
use and use proper glove

removal technique.[2][3]

Wear suitable protective
) ] clothing to prevent skin 29 CFR 1910.136 (Foot
Skin and Body Protection ]
exposure.[2][4] Safety shoes Protection)[2]

are also recommended.[2]

In case of inadequate
ventilation or when dusts are
generated, wear a
NIOSH/MSHA or European

) ) Standard EN 149 approved

Respiratory Protection ) 29 CFR 1910.134[2]

respirator.[2][4] Recommended
filter types include P2 or for
higher-level protection,
OV/AG/P99 (US) or ABEK-P2

(EU EN 143).[3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical to ensure safety and prevent contamination.

1. Preparation and Engineering Controls:

Ensure good ventilation in the work station.[2]

An emergency eye wash fountain and safety shower must be readily available in the
immediate vicinity of any potential exposure.[2]

Store in a cool, dry, and well-ventilated area in a tightly closed container.[5]
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e Avoid contact with incompatible materials such as strong oxidizing agents.[2]

2. Handling the Compound:

e Do not handle the compound until all safety precautions have been read and understood.[2]
e Avoid all personal contact, including inhalation of dust, mist, or spray.[2][5]

» Wash hands and any exposed skin thoroughly after handling.[2]

e Do not eat, drink, or smoke when using this product.[2]

3. In Case of a Spill:

o For minor spills, sweep or shovel the solid material into an appropriate container for disposal,
minimizing dust generation.[2]

o For major spills, evacuate the area and ensure adequate ventilation. Only qualified
personnel equipped with suitable protective equipment should intervene.[2]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

Inhalation o o _ _ ,
artificial respiration. Seek immediate medical
advice.[2]

Immediately wash with plenty of soap and water.

Skin Contact Remove all contaminated clothing and shoes.

Seek immediate medical attention.[2]

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses if
Eye Contact ) o

present and easy to do so. Continue rinsing and

get immediate medical attention.[2]

Rinse the mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Get immediate medical

attention.[2]

Disposal Plan

Proper disposal of Potassium vinyltrifluoroborate and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Dispose of the contents and container in accordance with licensed collector’s sorting
instructions.[2]

e One recommended method of disposal is to burn the material in a chemical incinerator
equipped with an afterburner and a flue gas scrubber.[2][3]

 Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal
company.[3]

» Handle uncleaned containers as you would the product itself.

Experimental Workflow for Handling Potassium Vinyltrifluoroborate
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Workflow for Handling Potassium Vinyltrifluoroborate
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Caption: Logical workflow for the safe handling of Potassium vinyltrifluoroborate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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